Cas no 30369-33-6 (1,3,5-Triazin-2-amine,4-chloro-6-(4-chlorophenyl)-)

• Product Name: 1,3,5-Triazin-2-amine,4-chloro-6-(4-chlorophenyl)-
• CAS No: 30369-33-6
• MF: C₉H₆Cl₂N₄
• MW: 241.076738834381
• CID: 311696
• Update Time: 2024-01-28

1,3,5-Triazin-2-amine,4-chloro-6-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazin-2-amine,4-chloro-6-(4-chlorophenyl)-
• 1,3,5-Triazin-2-amine, 4-chloro-6-(4-chlorophenyl)-

• Inchi： 1S/C9H6Cl2N4/c10-6-3-1-5(2-4-6)7-13-8(11)15-9(12)14-7/h1-4H,(H2,12,13,14,15)
• InChI Key： PTDQYZRLXFKHMM-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(Cl)C=C2)N=C(Cl)N=C1N

Computed Properties

• Exact Mass: 239.99718
• Monoisotopic Mass: 239.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.7A^2

Experimental Properties

• Density: 1.501
• Boiling Point: 480°Cat760mmHg
• Flash Point: 244.1°C
• Refractive Index: 1.658
• PSA: 64.69
• pka: 2.44±0.10(Predicted)